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Compound of Interest

Compound Name: 2,3,4-Trimethoxybenzaldehyde

Cat. No.: B7760830 Get Quote

An In-depth Technical Guide on the Physical Characteristics of 2,3,4-
Trimethoxybenzaldehyde

This technical guide provides a comprehensive overview of the key physical and chemical

properties of 2,3,4-Trimethoxybenzaldehyde, a versatile aromatic compound utilized in

various research and industrial applications.[1] The information is intended for researchers,

scientists, and professionals in drug development and fine chemical synthesis.

Chemical Identity and Structure
2,3,4-Trimethoxybenzaldehyde is a trisubstituted aromatic aldehyde. Its structure consists of

a benzene ring substituted with an aldehyde group and three methoxy groups at positions 2, 3,

and 4.

IUPAC Name: 2,3,4-trimethoxybenzaldehyde[2]

CAS Number: 2103-57-3[1][2][3]

Molecular Formula: C₁₀H₁₂O₄[1][2][3][4]

Molecular Weight: 196.20 g/mol [2][4]

SMILES: COC1=C(C(=C(C=C1)C=O)OC)OC[2]
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Physical and Chemical Properties
The physical properties of 2,3,4-Trimethoxybenzaldehyde are summarized in the table below.

These characteristics are crucial for its handling, storage, and application in various synthetic

procedures.

Property Value References

Appearance
White to off-white or creamish

crystalline powder.
[1][5]

Melting Point 36 - 43 °C [1]

Boiling Point 168 - 170 °C at 12 mmHg [3][5]

Density ~1.22 g/cm³ (rough estimate) [3]

Solubility
Soluble in various organic

solvents.
[1]

Flash Point > 112 °C [5]

Purity ≥ 98% [6][7]

Storage
Store at 0 - 8 °C, under

nitrogen.
[1][7][8]

Experimental Protocols
The determination of the physical properties listed above follows standardized laboratory

procedures.

Melting Point Determination
The melting point is determined using the capillary method. A small, powdered sample of 2,3,4-
Trimethoxybenzaldehyde is packed into a capillary tube, which is then placed in a melting

point apparatus. The temperature is gradually increased, and the range from the temperature

at which the substance begins to melt to the temperature at which it is completely liquid is

recorded.
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Boiling Point Determination
The boiling point is determined under reduced pressure (vacuum) to prevent thermal

decomposition of the compound. The substance is heated in a distillation apparatus connected

to a vacuum pump. A manometer is used to measure the pressure, and the temperature at

which the liquid boils and its vapor pressure equals the applied pressure is recorded as the

boiling point at that specific pressure.

Solubility Determination (Gravimetric Method)
The solubility in a given solvent is determined by preparing a saturated solution at a specific

temperature.

An excess amount of 2,3,4-Trimethoxybenzaldehyde is added to a known volume of the

solvent in a sealed container.

The mixture is agitated at a constant temperature for a prolonged period to ensure

equilibrium is reached.

A known volume of the clear, saturated supernatant is carefully withdrawn.

The solvent is evaporated from the withdrawn sample, and the mass of the remaining solid

solute is measured.

The solubility is then calculated and expressed in terms of mass of solute per volume of

solvent (e.g., g/100 mL).

Data Analysis and Workflow
The following diagram illustrates the logical workflow for the physical characterization of a

chemical substance like 2,3,4-Trimethoxybenzaldehyde.
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Workflow for Physical Characterization

Sample Handling

Experimental Analysis

Data Processing and Reporting

Receive Chemical Sample

Log and Assign ID

Visually Inspect Appearance

Melting Point Determination

Distribute Aliquots

Boiling Point Determination

Distribute Aliquots

Solubility Test

Distribute Aliquots

Spectroscopic Analysis (NMR, IR, MS)

Distribute Aliquots

Record Raw Data

Compile Data into Table

Generate Technical Report

Final Review
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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